Cas no 2309446-07-7 (Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate)

Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate is a specialized organic compound featuring a bromopyridinyl moiety linked to an azocane ring via an ether-oxygen bridge, further esterified with a methyl acetate group. This structure offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where its bromine and nitrogen-rich framework serves as a valuable intermediate for cross-coupling reactions and heterocyclic derivatization. The ester group enhances solubility and reactivity, facilitating further functionalization. Its well-defined molecular architecture makes it suitable for targeted modifications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage.
Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate structure
2309446-07-7 structure
Product Name:Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate
CAS No:2309446-07-7
MF:C15H21BrN2O3
MW:357.242843389511
CID:5953105
PubChem ID:165801310
Update Time:2025-05-24

Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate
    • 2309446-07-7
    • EN300-7429743
    • Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate
    • Inchi: 1S/C15H21BrN2O3/c1-20-14(19)11-21-15(6-2-8-17-9-3-7-15)13-5-4-12(16)10-18-13/h4-5,10,17H,2-3,6-9,11H2,1H3
    • InChI Key: QNQWMMPWNDAARO-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1(CCCNCCC1)OCC(=O)OC

Computed Properties

  • Exact Mass: 356.07356g/mol
  • Monoisotopic Mass: 356.07356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 60.4Ų

Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate Pricemore >>

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Additional information on Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate

Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate (CAS No. 2309446-07-7): A Comprehensive Overview

Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate, identified by its CAS number 2309446-07-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation and development. The structural features of this molecule, particularly the presence of a 5-bromopyridin-2-yl moiety and an azocan-5-yl group, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate involves a series of well-established organic reactions that highlight the compound's complexity and the synthetic expertise required to produce it in high yield and purity. The bromination of the pyridine ring and the subsequent azocanoylation reaction are critical steps that define the molecule's structure. These synthetic pathways are not only fascinating from a chemical perspective but also demonstrate the versatility of modern organic synthesis techniques.

In recent years, there has been growing interest in the development of novel compounds that target various biological pathways. Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate has emerged as a compound with potential applications in multiple therapeutic areas. Its structural motif suggests that it may interact with biological targets such as kinases, transcription factors, and other enzymes involved in disease pathways. This has prompted researchers to explore its pharmacological properties and evaluate its efficacy in preclinical models.

One of the most exciting aspects of Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate is its potential as an intermediate in the synthesis of more complex drug candidates. The presence of both a bromine atom and an azocanoyl group provides multiple points for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility is crucial in drug discovery, where the ability to modify molecular structures can significantly impact efficacy and selectivity.

The biological activity of Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate has been the focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of various kinases, which are enzymes that play a key role in many diseases, including cancer. Preliminary studies have shown that this compound can modulate kinase activity in vitro, suggesting its potential as a lead compound for further development. These findings have generated significant interest among the scientific community and have prompted further investigation into its mechanism of action.

The structural features of Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate also make it an attractive candidate for studying structure-function relationships in drug design. By understanding how the different parts of the molecule interact with biological targets, researchers can gain insights into how to optimize drug candidates for better efficacy and reduced side effects. This approach is particularly important in the development of targeted therapies, where precision is key to maximizing therapeutic benefit while minimizing toxicity.

In addition to its potential as a kinase inhibitor, Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yl]oxy}acetate has also been explored for its possible role in other therapeutic areas. Its unique structural motif suggests that it may have applications beyond cancer therapy, including treatments for inflammatory diseases, neurological disorders, and infectious diseases. Further research is needed to fully elucidate these potential applications, but the preliminary findings are promising.

The synthesis and characterization of Methyl 2-{[5-(5-bromopyridin-2-yl)azocan-5-yll] strong>]oxy}acetate have also contributed to advancements in synthetic chemistry techniques. The methods developed for this compound have been adapted for use in other synthetic projects, demonstrating their broad applicability. This underscores the importance of fundamental research in organic chemistry, which often leads to innovations that can be applied across multiple disciplines.

In conclusion, Methyl 2-{[5-(5-bromopyridin -2 -y l) strong>] oxy}acetate (CAS No. 2309446 -07 -7) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutics for various diseases.

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